Cas no 2580094-67-1 (rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2580094-67-1
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5657509
• PubChem ID: 165894033
• Update Time: 2025-07-17

rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729347
• rac-ethyl 1-[(3R,4S)-4-aminooxolan-3-yl]-1H-1,2,3-triazole-4-carboxylate
• 2580094-67-1
• rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C9H14N4O3/c1-2-16-9(14)7-3-13(12-11-7)8-5-15-4-6(8)10/h3,6,8H,2,4-5,10H2,1H3/t6-,8+/m0/s1
• InChI Key： JRLWWRZJNJJQNH-POYBYMJQSA-N
• SMILES： O1C[C@@H]([C@@H](C1)N1C=C(C(=O)OCC)N=N1)N

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.3Ų

Additional information on rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2580094-67-1)

The compound rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2580094-67-1) is a chiral derivative of 1,2,3-triazole, a heterocyclic scaffold widely recognized for its versatility in medicinal chemistry and material science. This molecule combines a 1,2,3-triazole core with an aminooxolane (tetrahydrofuran-3-amine) moiety, making it a valuable intermediate for synthesizing bioactive compounds. The presence of both ethyl carboxylate and amino functional groups enhances its reactivity, enabling applications in peptide mimetics, enzyme inhibitors, and agrochemicals. Researchers are increasingly exploring its potential in click chemistry reactions due to the triazole ring's stability and biocompatibility.

In recent years, the demand for chiral building blocks like rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate has surged, driven by advancements in asymmetric synthesis and drug discovery. The compound's stereocenters at the 3R,4S positions offer unique spatial configurations, critical for modulating biological activity. Its CAS No. 2580094-67-1 is frequently queried in scientific databases, reflecting its relevance in developing kinase inhibitors and antiviral agents. Notably, the aminooxolane segment aligns with trends in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and high-efficiency catalysis. Its 1,2,3-triazole ring can be constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. The ethyl carboxylate group further allows derivatization into amides or esters, expanding utility in combinatorial libraries. Analytical techniques such as HPLC and NMR are essential for characterizing its enantiomeric purity, a key concern given its racemic nature. These attributes make it a staple in high-throughput screening (HTS) campaigns for novel therapeutics.

The pharmaceutical industry prioritizes rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate for its balanced lipophilicity and hydrogen-bonding capacity, traits vital for optimizing drug-likeness. Computational studies highlight its potential as a pharmacophore in G-protein-coupled receptor (GPCR) modulators. Meanwhile, material scientists exploit its rigid triazole-oxolane framework to design metal-organic frameworks (MOFs) with tailored porosity. Such interdisciplinary applications underscore its role in convergent innovation.

Environmental and regulatory considerations also shape its usage. The compound's biodegradability and low ecotoxicity align with sustainable chemistry principles, addressing growing consumer demand for eco-friendly alternatives. Regulatory filings often cite CAS No. 2580094-67-1 in REACH compliance reports, emphasizing its safety profile. As AI-driven drug design gains traction, this molecule's structural features are increasingly modeled in machine learning algorithms to predict novel bioactivities.

In summary, rac-ethyl 1-(3R,4S)-4-aminooxolan-3-yl-1H-1,2,3-triazole-4-carboxylate represents a multifaceted tool for modern chemistry. Its integration into precision medicine and smart materials reflects broader shifts toward molecularly targeted technologies. With ongoing research into its structure-activity relationships (SARs), this compound is poised to remain at the forefront of scientific inquiry.